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Compound of Interest

Compound Name: Polyglyceryl-2 Triisostearate

Cat. No.: B044119 Get Quote

Polyglyceryl-2 Triisostearate: A Technical Guide
for Research and Drug Development
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core physicochemical properties of Polyglyceryl-2
Triisostearate, a versatile non-ionic surfactant, and its applications in research and

pharmaceutical formulations. This document provides a comprehensive overview of its

characteristics, experimental protocols for its evaluation, and its functional role as a critical

excipient.

Introduction to Polyglyceryl-2 Triisostearate
Polyglyceryl-2 Triisostearate is a diester of isostearic acid and diglycerine, belonging to the

broader class of polyglyceryl fatty acid esters.[1][2][3] It is a lipophilic surfactant widely utilized

in the cosmetic and pharmaceutical industries for its excellent emulsifying, dispersing, and

emollient properties.[4][5] Its vegetable-derived origin and favorable safety profile make it a

suitable candidate for various formulations.[6]

Physicochemical Properties
Polyglyceryl-2 Triisostearate is characterized by a unique combination of properties that

make it a valuable excipient in a range of applications. A summary of its key physicochemical

properties is presented in the table below.
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Property Value References

Chemical Name
Isooctadecanoic acid, triester

with oxybispropanediol
[5][7]

INCI Name Polyglyceryl-2 Triisostearate [6]

CAS Number 120486-24-0 [5][7][8]

Molecular Formula C60H116O8 [1][5]

Molecular Weight ~965.56 g/mol [1]

Appearance
Pale yellow to amber viscous

liquid or semi-solid
[5][9]

Solubility
Soluble in oils and organic

solvents; dispersible in water
[10][11]

HLB Value
Approximately 4-4.7 (indicative

of a water-in-oil emulsifier)
[12]

Function

Emulsifier, surfactant,

emollient, dispersant, viscosity

modifier

[2][10][13]

Applications in Research and Drug Development
While extensively used in cosmetics, Polyglyceryl-2 Triisostearate is gaining attention in

pharmaceutical research, primarily as a functional excipient in various dosage forms.[4][7]

Emulsifying Agent for Topical Formulations
With its low HLB value, Polyglyceryl-2 Triisostearate is an effective water-in-oil (W/O)

emulsifier.[9] This property is particularly beneficial for topical drug delivery systems where W/O

emulsions can enhance skin hydration and potentially improve the penetration of active

pharmaceutical ingredients (APIs).[2]

Solubilizer for Poorly Water-Soluble Drugs
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Polyglyceryl-2 Triisostearate can act as a solubilizing agent for lipophilic drugs, thereby

improving their dissolution and potentially enhancing oral bioavailability.[4][14] Its ability to form

stable emulsions can help maintain the drug in a solubilized state within the gastrointestinal

tract.

Dispersant for Solid Particles
In formulations containing suspended solid particles, such as in oral suspensions or some

topical preparations, Polyglyceryl-2 Triisostearate can function as an effective dispersing

agent, preventing particle agglomeration and ensuring content uniformity.[7]

Experimental Protocols for Characterization
The following sections detail key experimental methodologies for characterizing formulations

containing Polyglyceryl-2 Triisostearate.

Viscosity Measurement of Formulations
The viscosity of a formulation is a critical parameter affecting its stability, spreadability, and

release characteristics. Rotational viscometers are commonly used for this purpose.

Methodology: Rotational Viscometry

Sample Preparation: The formulation is carefully loaded onto the plate of the rotational

viscometer, ensuring no air bubbles are trapped.

Instrument Setup: A suitable geometry (e.g., cone-plate or parallel-plate) is selected based

on the sample's viscosity and nature. The temperature is controlled using a Peltier system.

Measurement: The shear rate is progressively increased, and the corresponding shear

stress is measured to determine the viscosity. For non-Newtonian fluids, a flow curve

(viscosity vs. shear rate) is generated.

Data Analysis: The rheological behavior (Newtonian, shear-thinning, or shear-thickening) of

the formulation is determined from the flow curve.
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Viscosity Measurement Workflow

Sample Preparation

Instrument Setup

Load sample

Measurement

Select geometry & control temperature

Data Analysis

Generate flow curve

 

Particle Size Analysis (DLS) Workflow

Sample Dilution

Instrument Setup

Load sample

Light Scattering Measurement

Set parameters

Data Analysis

Generate autocorrelation function

Emulsion Stability Testing Workflow

Sample Storage
(Varied Conditions)

Periodic Evaluation
(Appearance, Viscosity, Particle Size)

Stability Assessment

Stress Testing
(Freeze-Thaw, Centrifugation)
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Mechanism of Emulsion Stabilization

Polyglyceryl-2
Triisostearate

Oil-Water Interface

Adsorbs at

Stable Emulsion

Forms stable film, prevents coalescence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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